Cas no 898458-92-9 (2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide)

• Product Name: 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• CAS No: 898458-92-9
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 5493064
• Update Time: 2025-06-11

2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(ethylsulfonyl)-N-(2-methyl-6-benzothiazolyl)-
• 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

• Inchi： 1S/C17H16N2O3S2/c1-3-24(21,22)16-7-5-4-6-13(16)17(20)19-12-8-9-14-15(10-12)23-11(2)18-14/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key： ZKZWFUFNACFCQA-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(C)=NC2=CC=1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

Comprehensive Overview of 2-(Ethanesulfonyl)-N-(2-Methyl-1,3-Benzothiazol-6-yl)Benzamide (CAS No. 898458-92-9)

2-(Ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, with the CAS number 898458-92-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the ethanesulfonyl and benzamide moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their promising pharmacological properties. Researchers are particularly focused on their potential as kinase inhibitors, anti-inflammatory agents, and anticancer candidates. The compound 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide stands out due to its optimized molecular structure, which may enhance bioavailability and target specificity. These characteristics make it a valuable subject for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The synthesis of CAS 898458-92-9 typically involves multi-step organic reactions, including sulfonylation and amide coupling processes. Advanced analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are employed to confirm its purity and structural integrity. These rigorous quality control measures ensure that the compound meets the standards required for high-throughput screening (HTS) and preclinical studies.

One of the most frequently asked questions in online searches relates to the biological targets of 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide. Preliminary studies suggest that this compound may interact with specific protein kinases involved in cell signaling pathways. This mechanism aligns with current trends in precision medicine, where researchers aim to develop targeted therapies with minimal side effects. Additionally, its potential as a neuroprotective agent has sparked interest in neurodegenerative disease research, a hot topic in the era of aging populations.

From a drug discovery perspective, the physicochemical properties of 898458-92-9 are crucial for its development. The compound exhibits favorable lipophilicity and solubility profiles, which are essential for oral bioavailability. Computational modeling studies predict good ADME (absorption, distribution, metabolism, and excretion) characteristics, making it a promising candidate for further optimization. These attributes address common concerns in pharmaceutical research about drug-likeness and lead compound selection.

The growing demand for small molecule therapeutics has increased the relevance of compounds like 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide. In the context of personalized medicine, researchers are particularly interested in its potential for combination therapies and synergistic effects with existing drugs. The compound's molecular weight and hydrogen bond donors/acceptors fall within the optimal ranges suggested by Lipinski's rule of five, further supporting its drug development potential.

Environmental and green chemistry considerations are also important when discussing CAS 898458-92-9. Recent advancements in sustainable synthesis methods aim to reduce the environmental impact of producing such specialized compounds. This aligns with the pharmaceutical industry's increasing focus on green chemistry principles and process optimization, topics that frequently appear in scientific literature and conference discussions.

In conclusion, 2-(ethanesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide represents an intriguing case study in modern medicinal chemistry. Its unique structural features, combined with promising preliminary data, position it as a compound worthy of further investigation. As research continues to explore its full potential, this molecule may contribute to addressing some of the most pressing challenges in therapeutic development and disease treatment strategies.